Cas no 524957-52-6 (1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]-)
524957-52-6 structure
Product Name:1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]-
CAS No:524957-52-6
MF:C12H18O4
MW:226.268924236298
CID:336149
PubChem ID:21024265
Update Time:2025-04-19
1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]-
- 2-(2-phenylmethoxyethoxy)propane-1,3-diol
- DTXSID90610233
- 524957-52-6
- SCHEMBL996386
- 2-[2-(BENZYLOXY)ETHOXY]PROPANE-1,3-DIOL
-
- Inchi: 1S/C12H18O4/c13-8-12(9-14)16-7-6-15-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2
- InChI Key: RPPHWNHCJAWLOL-UHFFFAOYSA-N
- SMILES: O(CCOCC1C=CC=CC=1)C(CO)CO
Computed Properties
- Exact Mass: 226.12050905g/mol
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 58.9Ų
1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
524957-52-6 (1,3-Propanediol, 2-[2-(phenylmethoxy)ethoxy]-) Related Products
- 14690-00-7(2-Benzyloxy-1,3-propanediol)
- 6972-79-8(1,3-Dibenzyloxy-2-propanol)
- 56552-80-8((2R)-3-(benzyloxy)propane-1,2-diol)
- 70448-03-2(2-(Benzyloxy)-1-propanol)
- 4799-67-1(1-Benzylglycerol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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